Cas no 937600-63-0 (5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 937600-63-0
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD08696397
• CID: 3060345
• PubChem ID: 19622702
• Update Time: 2025-06-08

5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• EN300-92739
• STK351284
• CS-0282611
• 937600-63-0
• 5-chloro-1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• AKOS000314059
• MFCD08696397

• MDL： MFCD08696397
• Inchi： 1S/C10H10ClN3O2/c1-4-6-7(10(15)16)8(11)5(2)12-9(6)14(3)13-4/h1-3H3,(H,15,16)
• InChI Key： XVSGGDHCEZEKFY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C(=C1C(=O)O)C(C)=NN2C

Computed Properties

• Exact Mass: 239.0461543Da
• Monoisotopic Mass: 239.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Introduction to 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid (CAS No. 937600-63-0)

5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 937600-63-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its chloro substituent and methyl groups, contribute to its unique chemical properties and biological interactions.

The 5-chloro moiety in the molecular structure of 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid plays a crucial role in modulating its pharmacological effects. Chloro-substituted pyrazole derivatives are frequently explored in drug discovery due to their ability to enhance binding affinity and selectivity towards target enzymes and receptors. This characteristic makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The 1,3,6-trimethyl substitution pattern further influences the electronic and steric properties of the molecule. The presence of multiple methyl groups can affect the compound's solubility, metabolic stability, and interaction with biological targets. These structural elements are often fine-tuned during drug design to optimize pharmacokinetic profiles and reduce off-target effects. The pyrazolo[3,4-bpyridine] core itself is a well-studied scaffold with applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments.

In recent years, there has been growing interest in exploring the potential of 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid in the context of modern medicinal chemistry. Researchers have been investigating its pharmacological properties using both computational modeling and experimental approaches. The compound's ability to interact with biological targets such as kinases and transcription factors has made it a subject of interest for developing targeted therapies.

One of the most compelling aspects of this compound is its potential role in modulating immune responses. Pyrazole derivatives have been shown to exhibit immunomodulatory effects by interacting with various signaling pathways involved in inflammation and immune regulation. The 5-chloro substituent may enhance these effects by improving binding affinity to specific immune-related proteins. This makes 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid a valuable tool for studying immune mechanisms and developing novel immunotherapies.

Furthermore, the compound's structural features make it an attractive candidate for developing small-molecule inhibitors. Inhibitors targeting kinases are particularly important in cancer therapy due to their ability to disrupt signaling pathways that promote tumor growth and survival. The pyrazolo[3,4-bpyridine] scaffold is known for its capacity to bind to ATP pockets in kinases, making it an ideal platform for designing potent inhibitors. The presence of the carboxylic acid group at the 4-position adds another layer of functionality that can be exploited for further derivatization and optimization.

Recent studies have also explored the potential applications of 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid in treating neurological disorders. Pyrazole derivatives have been reported to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The compound's ability to modulate neurotransmitter systems may make it useful in addressing conditions such as depression, anxiety disorders, and neurodegenerative diseases. The 5-chloro substituent could enhance its ability to penetrate the CNS by improving lipophilicity while maintaining solubility.

The synthesis of 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-bpyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[3,4-bpyridine] core efficiently. The introduction of the chloro group at the 5-position is typically achieved through halogenation reactions under controlled conditions.

The pharmaceutical industry has shown considerable interest in this compound due to its versatile biological activities. Preclinical studies have demonstrated its potential efficacy in various disease models without significant side effects. These findings have prompted researchers to explore its clinical applications further. The development of new drug candidates often involves rigorous testing in vitro and in vivo before moving into human trials.

The use of computational tools has been instrumental in understanding the interactions between 5-chloro-1H-pyrazolo[3H]-bipyridinylidene derivatives, including our target compound (5-chloro-1,^3,6-trimethyl), and biological targets such as enzymes and receptors. Molecular docking simulations have helped identify key binding residues and optimize lead structures for improved potency. These virtual screening approaches have significantly accelerated drug discovery processes by narrowing down candidates that warrant experimental validation.

In conclusion,5-chloro-1,^3,6-trimethyl - 1H-pyrazolo[[ [ [ ] -carboxylic acid, CAS No.937600 -63 -0, represents a promising pharmacological entity with diverse therapeutic applications . Its unique structural features , coupled with recent advancements i n drug discovery technologies , position it as a valuable compou nd f or further exploration i n both academic research an d industrial development . As our understanding o f molecular interactions continues t o grow , compounds like thi s are poised t o play a critical role i n shaping t he future o f medicine .